Cas no 830348-07-7 (Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)-)
![Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)- structure](https://www.kuujia.com/scimg/cas/830348-07-7x500.png)
830348-07-7 structure
Product name:Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)-
Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)-
- N-[2-(3-chloropyridin-2-yl)ethyl]-2-(trifluoromethyl)benzamide
- 830348-07-7
- DTXSID80738718
- SCHEMBL3431762
- FNMFUUCVWGLWFO-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C15H12ClF3N2O/c16-12-6-3-8-20-13(12)7-9-21-14(22)10-4-1-2-5-11(10)15(17,18)19/h1-6,8H,7,9H2,(H,21,22)
- InChI Key: FNMFUUCVWGLWFO-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=C(C=CC=N2)Cl)C(F)(F)F
Computed Properties
- Exact Mass: 328.0590252g/mol
- Monoisotopic Mass: 328.0590252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42Ų
- XLogP3: 3.6
Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)- Related Literature
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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3. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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